![molecular formula C16H16O4 B151481 9-Methoxy-alpha-lapachone CAS No. 35241-80-6](/img/structure/B151481.png)
9-Methoxy-alpha-lapachone
Overview
Description
9-Methoxy-alpha-lapachone is a naturally occurring compound with the molecular formula C16H16O4 . It has an average mass of 272.296 Da and a monoisotopic mass of 272.104858 Da . This compound has been found to exhibit significant inhibitory activity against 12-O-tetradecanoylphorbol 13-acetate (TPA)-induced Epstein-Barr virus early antigen (EBV-EA) activation in Raji cells .
Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms, 16 hydrogen atoms, and 4 oxygen atoms . It has a density of 1.3±0.1 g/cm3, a boiling point of 435.2±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 435.2±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C . It also has an enthalpy of vaporization of 69.1±3.0 kJ/mol, a flash point of 194.3±28.8 °C, and an index of refraction of 1.584 . Its molar refractivity is 72.1±0.4 cm3 .Scientific Research Applications
Antiproliferative Activity in Cancer Cell Lines : Novel derivatives of lapachol, including β-lapachone and α-lapachone, have been identified with potent antiproliferative activities against human cancer cell lines such as neuroblastoma, melanoma, glioblastoma, and lung cancer. Among these, indane carboxylic acid derivatives showed potent cytotoxic activity, highlighting new lead compounds for anticancer drug discovery (Eyong et al., 2020).
Cancer Therapy Potential : β-Lapachone has shown significant potential in cancer therapy. It induces cell death in various cancer cell lines and has demonstrated synergistic lethality with other drugs like taxol. The mechanism involves the activation of a futile cycling of the drug by the NAD(P)H: quinone oxidoreductase enzyme, leading to cell death which is independent of the p53 pathway and caspase activation (Pardee et al., 2002).
Photosensitizing Properties : The photosensitizing properties of α-lapachone's triplet excited state have been characterized, showing that the compound can interact with certain amino acids and nucleosides, leading to the formation of semiquinone radicals. This indicates potential applications in photodynamic therapy (Netto-Ferreira et al., 2008).
Anti-Tubercular and Antimicrobial Properties
Antitubercular Activity : α- and β-pyran naphthoquinones have been synthesized and evaluated for their in-vitro antibacterial activity against Mycobacterium tuberculosis. Some of these naphthoquinones showed inhibition with minimum inhibitory concentration values comparable to pharmaceutical concentrations used in tuberculosis treatment, highlighting their potential as antitubercular agents (Ferreira et al., 2010).
Antimicrobial and Anti-inflammatory Properties : β-Lapachone has demonstrated significant antimicrobial properties against resistant microorganisms and possesses anti-inflammatory, antioxidant, and neuroprotective properties. It exhibits low toxicity, making it a potential candidate for various therapeutic applications beyond cancer treatment (Gomes et al., 2021).
Mechanism of Action
Target of Action
9-Methoxy-alpha-lapachone is a potent compound with significant pharmacological properties It has been reported to exhibit significant inhibitory activity against 12-o-tetradecanoylphorbol 13-acetate (tpa)-induced epstein-barr virus early antigen (ebv-ea) activation in raji cells .
Mode of Action
It is known to interact with its targets, leading to a series of biochemical reactions that result in its pharmacological effects
Biochemical Pathways
Given its inhibitory activity against ebv-ea activation, it can be inferred that it may influence pathways related to viral replication or immune response .
Result of Action
This compound has been reported to have an antitumor-promoting effect . This suggests that the compound may induce molecular and cellular changes that inhibit tumor growth or progression.
Biochemical Analysis
Cellular Effects
9-Methoxy-alpha-lapachone has been shown to exhibit significant inhibitory activity against Epstein-Barr virus early antigen (EBV-EA) activation in Raji cells This suggests that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
9-methoxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-16(2)8-7-10-13(17)9-5-4-6-11(19-3)12(9)14(18)15(10)20-16/h4-6H,7-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZZDIQYEWIHAEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2=C(O1)C(=O)C3=C(C2=O)C=CC=C3OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70331939 | |
Record name | 9-Methoxy-alpha-lapachone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70331939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35241-80-6 | |
Record name | 3,4-Dihydro-9-methoxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35241-80-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Methoxy-alpha-lapachone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70331939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the biological activity of 9-Methoxy-alpha-lapachone?
A1: this compound demonstrates antitumor-promoting activity. Research indicates it significantly inhibits 12-O-tetradecanoylphorbol 13-acetate (TPA)-induced Epstein-Barr virus early antigen (EBV-EA) activation in Raji cells []. This suggests potential anti-cancer properties.
Q2: How does this compound interact with the muscarinic acetylcholine receptor m2 subtype?
A2: this compound exhibits allosteric binding to the muscarinic acetylcholine receptor m2 subtype. This interaction is similar to that observed with alcuronium, but specific to the m2 subtype []. The binding of [3H]N-methylscopolarnine ([3H]NMS) to the m2 subtype is initially increased with increasing concentrations of this compound, followed by a decrease at higher concentrations. This suggests a complex interaction involving both positive and negative allosteric modulation. The presence of salts, particularly NaCl, KCl, MgCl2, CaCl2, or AlCl3, significantly enhances this binding interaction [].
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